Cas no 898789-44-1 (4'-Chloro-3-(2-methylphenyl)propiophenone)

• Product Name: 4'-Chloro-3-(2-methylphenyl)propiophenone
• CAS No: 898789-44-1
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD03842979
• CID: 870854
• PubChem ID: 24725626
• Update Time: 2025-10-29

4'-Chloro-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(2-methylphenyl)propan-1-one
• 4'-CHLORO-3-(2-METHYLPHENYL)PROPIOPHENONE
• MFCD03842979
• DTXSID50644019
• AKOS016021050
• 898789-44-1
• 4'-Chloro-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842979
• Inchi： 1S/C16H15ClO/c1-12-4-2-3-5-13(12)8-11-16(18)14-6-9-15(17)10-7-14/h2-7,9-10H,8,11H2,1H3
• InChI Key： LWRBQOSKZABFED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.46390

Additional information on 4'-Chloro-3-(2-methylphenyl)propiophenone

Introduction to 4'-Chloro-3-(2-methylphenyl)propiophenone (CAS No. 898789-44-1)

4'-Chloro-3-(2-methylphenyl)propiophenone, identified by its Chemical Abstracts Service (CAS) number 898789-44-1, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chlorinated propiophenone core with a 2-methylphenyl substituent, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The structural motif of 4'-Chloro-3-(2-methylphenyl)propiophenone encompasses a propiophenone backbone, which is a well-known scaffold in medicinal chemistry for its ability to interact with biological targets through hydrogen bonding and dipole interactions. The presence of a chlorine atom at the 4' position enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The 2-methylphenyl group appended to the propiophenone ring introduces steric and electronic modifications that can influence the compound's pharmacokinetic properties. This substitution pattern is frequently employed in the synthesis of kinase inhibitors, where optimal binding affinity and metabolic stability are crucial. Recent studies have highlighted the importance of such structural features in modulating enzyme activity, particularly in the context of targeted cancer therapies.

In the context of contemporary pharmaceutical research, 4'-Chloro-3-(2-methylphenyl)propiophenone has been explored as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are increasingly recognized as key drivers in various pathological processes, including inflammation and neurodegeneration. The compound's ability to serve as a building block for more complex derivatives makes it an attractive candidate for further derivatization and optimization.

One notable application of this compound is in the development of photoreactive probes used in biochemical assays. The propiophenone moiety can be photochemically activated to form reactive intermediates that facilitate covalent labeling of biological targets. This approach has been instrumental in elucidating protein-protein interaction networks and has opened new avenues for drug discovery by enabling high-throughput screening of protein function.

The synthetic utility of 4'-Chloro-3-(2-methylphenyl)propiophenone extends beyond pharmaceutical applications. It has been utilized in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the propiophenone group, combined with the aromatic system, makes it an effective component in designing molecules with tunable electronic properties.

Recent advancements in computational chemistry have further enhanced the understanding of 4'-Chloro-3-(2-methylphenyl)propiophenone's reactivity and potential applications. Molecular modeling studies have predicted its interaction profiles with various biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved derivatives with enhanced pharmacological properties.

The compound's role as an intermediate in heterocyclic synthesis is also noteworthy. By serving as a precursor for nitrogen-containing heterocycles, it contributes to the growing library of bioactive scaffolds that mimic natural products and exhibit potent biological activity. This underscores its versatility as a synthetic tool in medicinal chemistry.

From an industrial perspective, 4'-Chloro-3-(2-methylphenyl)propiophenone represents a valuable building block for large-scale synthesis programs. Its stability under various reaction conditions and compatibility with multiple synthetic methodologies make it a preferred choice for pharmaceutical manufacturers seeking efficient routes to complex drug candidates.

The future prospects for this compound are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable drug synthesis. Innovations in catalytic systems and solvent-free reactions are expected to further expand its utility, aligning with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis.

In summary, 4'-Chloro-3-(2-methylphenyl)propiophenone (CAS No. 898789-44-1) is a multifaceted compound with significant implications across multiple domains of chemical research and application. Its structural features, synthetic versatility, and potential biological activity position it as a cornerstone molecule for future discoveries in pharmaceuticals, materials science, and biochemical research.